Cas no 1206679-06-2 (2-amino-5-(4-methylimidazol-1-yl)benzamide)

• Product Name: 2-amino-5-(4-methylimidazol-1-yl)benzamide
• CAS No: 1206679-06-2
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 1211244
• PubChem ID: 44558857
• Update Time: 2025-04-20

2-amino-5-(4-methylimidazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(4-methylimidazol-1-yl)benzamide
• 2-amino-5-(4-methyl-1H-imidazol-1-yl)benzamide
• SBB070509
• KB-167179
• 2-amino-5-(4-methyl-1-imidazolyl)benzamide
• FT-0657769
• 2-azanyl-5-(4-methylimidazol-1-yl)benzamide
• A804552
• S14-1502
• DB-292765
• DTXSID20659478
• 1206679-06-2

• Inchi： 1S/C11H12N4O/c1-7-5-15(6-14-7)8-2-3-10(12)9(4-8)11(13)16/h2-6H,12H2,1H3,(H2,13,16)
• InChI Key： PFBDDONSNICFIJ-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=CC(=C1)N1C=NC(C)=C1)N)N

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.9Ų